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Introduction
The Water-Soluble Tetrazolium salt-8 (WST-8) assay is a widely used colorimetric method for

the sensitive quantification of cell proliferation, viability, and cytotoxicity.[1][2] This assay utilizes

the stable tetrazolium salt, WST-8 [2-(2-methoxy-4-nitrophenyl)-3-(4-nitrophenyl)-5-(2,4-

disulfophenyl)-2H-tetrazolium, monosodium salt], which is reduced by cellular dehydrogenases

to a water-soluble, orange-colored formazan dye.[2][3][4] The amount of formazan produced is

directly proportional to the number of metabolically active, viable cells.[2][4] This method offers

significant advantages over traditional assays like the MTT assay, including a simpler protocol,

higher sensitivity, and lower toxicity.[5][6][7]

Principle of the WST-8 Assay
The core of the WST-8 assay lies in the metabolic activity of viable cells. Mitochondrial

dehydrogenases in living cells, in the presence of an electron carrier, reduce the slightly yellow

WST-8 tetrazolium salt to a vibrant orange formazan product.[1][3][8] This formazan is highly

water-soluble, eliminating the need for a solubilization step that is required in MTT assays.[3][5]

[6] The intensity of the orange color, measured by absorbance at approximately 450 nm,

correlates directly with the number of viable cells in the culture.[3]
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Start

1. Seed Cells in 96-well Plate

2. Incubate Cells (e.g., 24-48h)

3. Add Test Compound (Optional)

4. Incubate with Compound

5. Add 10 µL WST-8 Solution per Well

6. Incubate for 1-4 Hours at 37°C

7. Measure Absorbance at 450 nm

8. Analyze Data

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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